Cas no 444791-45-1 (methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate)

• Product Name: methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• CAS No: 444791-45-1
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• CID: 6789838
• PubChem ID: 1384011
• Update Time: 2024-06-21

methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• 444791-45-1
• methyl [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• SDCCGMLS-0065775.P001
• EN300-25390437
• STK508815
• MFCD03232380
• AKOS002350472
• methyl 2-((5-amino-4H-1,2,4-triazol-3-yl)thio)acetate
• AKOS002676049
• F3098-4241

• Inchi： 1S/C5H8N4O2S/c1-11-3(10)2-12-5-7-4(6)8-9-5/h2H2,1H3,(H3,6,7,8,9)
• InChI Key： HEYJPGQZYQRXFW-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC(=O)OC

Computed Properties

• Exact Mass: 188.03679668g/mol
• Monoisotopic Mass: 188.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų